Cas no 1217501-15-9 ((3,5-Dimethyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)boronic acid)

• Product Name: (3,5-Dimethyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)boronic acid
• CAS No: 1217501-15-9
• MF: C₁₀H₁₇BN₂O₃
• MW: 224.064582586288
• MDL: MFCD12913940
• CID: 857459
• PubChem ID: 46739712
• Update Time: 2025-05-19

(3,5-Dimethyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-ylboronic acid
• 3,5-Dimethyl-1-(THP)pyrazole-4-boronic acid
• [3,5-dimethyl-1-(oxan-2-yl)pyrazol-4-yl]boronic acid
• 3,5-Dimethyl-1-(tetrahydro-pyran-2-yl)-1H-pyrazole-boronic acid
• (3,5-Dimethyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)boronic acid

• MDL： MFCD12913940
• Inchi： 1S/C10H17BN2O3/c1-7-10(11(14)15)8(2)13(12-7)9-5-3-4-6-16-9/h9,14-15H,3-6H2,1-2H3
• InChI Key： YOFFBMDCMBAWSH-UHFFFAOYSA-N
• SMILES： O1CCCCC1N1C(C)=C(B(O)O)C(C)=N1

Computed Properties

• Exact Mass: 224.13300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 67.51000
• LogP: -0.12120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on (3,5-Dimethyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)boronic acid

Introduction to (3,5-Dimethyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)boronic Acid (CAS No. 1217501-15-9)

(3,5-Dimethyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)boronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound, identified by the CAS number 1217501-15-9, is a key intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its applications span across multiple domains, including drug discovery, material science, and catalysis, making it a subject of extensive study and innovation.

The molecular structure of (3,5-Dimethyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)boronic acid consists of a pyrazole core substituted with a tetrahydropyran group at the 1-position and dimethyl groups at the 3 and 5 positions. This configuration imparts distinctive reactivity and stability, making it an invaluable building block for constructing complex organic molecules. The boronic acid moiety further enhances its utility by enabling participation in various cross-coupling reactions, such as Suzuki-Miyaura coupling, which is pivotal in the synthesis of biaryl compounds.

In recent years, there has been a surge in research focusing on the development of boronic acid derivatives for their potential therapeutic applications. The pyrazole scaffold is particularly noteworthy due to its presence in numerous pharmacologically active compounds. Studies have demonstrated that pyrazole derivatives exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a tetrahydropyran group in (3,5-Dimethyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)boronic acid not only enhances its solubility but also provides additional functional handles for further chemical modifications.

One of the most compelling aspects of this compound is its role in the synthesis of targeted therapeutics. Researchers have leveraged its reactivity to develop novel inhibitors and agonists for various enzymes and receptors. For instance, studies have shown that derivatives of this compound can modulate pathways involved in cancer progression by inhibiting key enzymes such as kinases and phosphatases. The boronic acid functionality allows for precise tuning of molecular interactions, enabling the design of highly specific binding partners.

The use of (3,5-Dimethyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)boronic acid in drug development has been further augmented by advancements in computational chemistry and high-throughput screening techniques. These tools have enabled researchers to rapidly identify and optimize lead compounds with improved efficacy and reduced toxicity. The compound's versatility makes it an attractive candidate for fragment-based drug design approaches, where small molecular fragments are screened for their ability to interact with biological targets before being expanded into full-length drugs.

Moreover, the material science applications of this compound are equally intriguing. Boronic acids are known for their ability to form coordination complexes with metals, which has led to their use in catalysis and as sensors. The unique structural features of (3,5-Dimethyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)boronic acid make it an excellent candidate for designing metallo-boronic acid catalysts that can facilitate various organic transformations under mild conditions. Such catalysts are highly valued in industrial processes due to their efficiency and environmental compatibility.

In conclusion, (3,5-Dimethyl-1-(tetrahydro-2H-pyran-2-yll)-1H-pyrazol -4 -yl)boronic acid (CAS No. 1217501 -15 -9) represents a significant advancement in both pharmaceutical and material science research. Its unique structural properties and reactivity make it an indispensable tool for developing novel therapeutics and functional materials. As research continues to uncover new applications for this compound, its importance is expected to grow even further, driving innovation across multiple scientific disciplines.